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Compound of Interest

Compound Name: PIGMENT YELLOW 139

Cat. No.: B1584003

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of C.I.
Pigment Yellow 139 (PY 139), an isoindoline-based organic pigment. Due to its chemical
nature, Pigment Yellow 139 is characterized by very low solubility in most common organic
solvents. This property is a key determinant of its performance in various applications, including
plastics, coatings, and printing inks, where high resistance to migration and bleeding is
essential.

Quantitative and Qualitative Solubility Data

Pigment Yellow 139 is consistently described as "virtually insoluble” in most organic solvents
across technical literature.[1][2] While extensive quantitative data is scarce, a combination of
qualitative assessments and specific quantitative measurements provides a clear picture of its
solubility profile.

The following table summarizes the available solubility and resistance data for Pigment Yellow
139 in various solvents. The resistance to bleeding and migration is a strong indicator of its low
solubility.
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L Resistance
Quantitative Temperature .
Solvent o Rating (1-5 Source
Solubility (°C)
Scale)
Water 2.9 pg/L 25 Insoluble [3]
Methyl Ethyl Data Not .
) Not Specified 5 (Excellent) [4]
Ketone (MEK) Available
Data Not N
Ethanol ) Not Specified 5 (Excellent) [4]
Available
Data Not -
Ethyl Acetate ] Not Specified 5 (Excellent) [4]
Available
Data Not n
Xylene ) Not Specified 5 (Excellent) [4]
Available
_ - Data Not N
Mineral Spirits ] Not Specified 5 (Excellent) [4]
Available

Note: A resistance rating of 5 indicates no bleeding or discoloration, signifying very low
solubility.

Experimental Protocol for Determining Pigment
Solubility

While a specific, standardized experimental protocol for the quantitative determination of
Pigment Yellow 139 solubility in organic solvents is not readily available in the public domain,
a general methodology can be adapted from established standards for dyestuffs, such as ISO
7579:2009. The following outlines a gravimetric method suitable for this purpose.

Objective: To determine the mass of Pigment Yellow 139 that dissolves in a specific volume of
an organic solvent at a given temperature.

Materials:

» Pigment Yellow 139 sample
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o Selected organic solvents (e.g., MEK, Ethanol, Toluene, Ethyl Acetate)
¢ Analytical balance (accurate to 0.1 mg)

o Temperature-controlled shaker or water bath

o Centrifuge

e Syringe filters (e.g., 0.45 um PTFE)

» Beakers and flasks

e Drying oven

Procedure:

o Preparation of Saturated Solution:

o Accurately weigh an excess amount of Pigment Yellow 139 and add it to a known volume
of the selected organic solvent in a sealed flask.

o Place the flask in a temperature-controlled shaker or water bath set to the desired
temperature (e.g., 25 °C).

o Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is
reached and the solution is saturated.

e Separation of Undissolved Pigment:
o After the equilibration period, allow the suspension to settle.

o To separate the dissolved pigment from the solid particles, centrifuge the suspension at a
high speed.

o Carefully draw a known volume of the clear supernatant using a syringe and pass it
through a syringe filter to remove any remaining fine particles.

e Solvent Evaporation and Mass Determination:
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o Transfer the filtered, saturated solution to a pre-weighed, dry beaker.

o Evaporate the solvent in a well-ventilated fume hood or using a rotary evaporator. Gentle
heating may be applied if the solvent's boiling point allows and the pigment is thermally
stable at that temperature.

o Once the solvent is fully evaporated, place the beaker in a drying oven at a temperature
sufficient to remove any residual solvent without decomposing the pigment (e.g., 80-100
°C) until a constant weight is achieved.

o Cool the beaker in a desiccator and weigh it on the analytical balance.

o Calculation of Solubility:

o The solubility is calculated using the following formula: Solubility ( g/100 mL) = [(Mass of
beaker + dried pigment) - (Mass of beaker)] / (Volume of supernatant taken) * 100

Logical Workflow for Solvent Selection

The following diagram illustrates a logical workflow for selecting an appropriate solvent system
based on the required solubility characteristics of Pigment Yellow 139 for a specific
application.
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Define Application Requirements

Is Solubility a Critical Parameter?

Insolubility Preferred Controlled Solubility Required
(e.g., Coatings, Plastics) (e.g., Specific Formulations)

Screen Common Organic Solvents
(Ketones, Esters, Aromatics, Alcohols)

Perform Quantitative Solubility Test
(Gravimetric Method)

Perform Qualitative Bleed Test Does Not Meet Criteria

Evaluate Solubility Data

Meets Criteria

Select Optimal Solvent System

Final Formulation

Click to download full resolution via product page

Caption: Workflow for solvent selection based on solubility needs.
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Experimental Workflow for Solubility Determination

The diagram below outlines the key steps in the experimental determination of Pigment Yellow
139 solubility.

Calculate Solubility
(/100 mL)

Equilibrate at Constant Temp
(e.g., 24-48h)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1584003?utm_src=pdf-body
https://www.benchchem.com/product/b1584003?utm_src=pdf-body
https://www.benchchem.com/product/b1584003?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584003?utm_src=pdf-custom-synthesis
https://www.sypigment.com/pigment-yellow-139.html
https://pl.zeyachem.net/pigment-yellow-139.html
https://www.imagicchemicals.com/Pigment-pdf/Pigment%20Yellow%20139.pdf
https://www.pigments.com/wp-content/uploads/2139_ISOINDOLINE_YELLOW_139_EN_TDS.pdf
https://www.benchchem.com/product/b1584003#solubility-of-pigment-yellow-139-in-organic-solvents
https://www.benchchem.com/product/b1584003#solubility-of-pigment-yellow-139-in-organic-solvents
https://www.benchchem.com/product/b1584003#solubility-of-pigment-yellow-139-in-organic-solvents
https://www.benchchem.com/product/b1584003#solubility-of-pigment-yellow-139-in-organic-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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